Cas no 74380-69-1 (2-acetamido-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-acetamido-4-(trifluoromethyl)benzoic acid
• CAS No: 74380-69-1
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 1767116
• PubChem ID: 12800886
• Update Time: 2025-06-14

2-acetamido-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-4-(trifluoromethyl)-
• 2-acetamido-4-(trifluoromethyl)benzoic acid
• SCHEMBL11323055
• QSXXQBGWQYVJNV-UHFFFAOYSA-N
• AKOS018087924
• EN300-13499622
• 2-Acetylamino-4-trifluoromethylbenzoic acid
• 74380-69-1

• Inchi： 1S/C10H8F3NO3/c1-5(15)14-8-4-6(10(11,12)13)2-3-7(8)9(16)17/h2-4H,1H3,(H,14,15)(H,16,17)
• InChI Key： QSXXQBGWQYVJNV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C=1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 247.04564
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 2-acetamido-4-(trifluoromethyl)benzoic acid

Recent Advances in the Study of 2-acetamido-4-(trifluoromethyl)benzoic acid (CAS: 74380-69-1)

The compound 2-acetamido-4-(trifluoromethyl)benzoic acid (CAS: 74380-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-acetamido-4-(trifluoromethyl)benzoic acid, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of derived compounds, making it a valuable moiety in drug design. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, with recent advancements in catalytic methods offering improved efficiency and sustainability.

In terms of biological activity, 2-acetamido-4-(trifluoromethyl)benzoic acid has demonstrated promising results in preliminary screenings for anti-inflammatory and anticancer properties. Mechanistic studies suggest that the compound may modulate key signaling pathways involved in inflammation and cell proliferation, although further in vivo validation is required to confirm these effects. Additionally, its role as a building block for more complex molecules has been explored, with derivatives showing activity against a range of biological targets, including enzymes and receptors implicated in various diseases.

The potential applications of 2-acetamido-4-(trifluoromethyl)benzoic acid extend beyond traditional small-molecule therapeutics. Recent research has investigated its use in the development of prodrugs and targeted delivery systems, leveraging its chemical properties to enhance drug solubility and tissue specificity. Furthermore, its incorporation into bioconjugates and imaging agents has opened new avenues for diagnostic and theranostic applications, highlighting its versatility in biomedical research.

Despite these advancements, challenges remain in the clinical translation of 2-acetamido-4-(trifluoromethyl)benzoic acid and its derivatives. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed to fully realize its therapeutic potential. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound into preclinical and clinical development.

In conclusion, 2-acetamido-4-(trifluoromethyl)benzoic acid represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. This brief underscores the importance of continued investigation into this compound and its derivatives, which hold significant promise for the future of chemical biology and pharmaceutical sciences.